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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
benzoyl iodide, with a particular focus on its standard enthalpy of formation. The information
presented herein is compiled from established thermochemical studies and is intended to serve
as a valuable resource for professionals in research, chemical sciences, and drug

development.

Core Thermodynamic Data

The thermodynamic properties of benzoyl iodide have been determined through various
experimental techniques. The key data are summarized in the table below, providing a
consolidated view for easy reference and comparison.
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Experimental Determination of Enthalpy of
Formation

The standard enthalpy of formation of benzoyl iodide has been determined primarily through
two distinct experimental methodologies: hydrolysis calorimetry and gas-phase equilibrium
studies.

Hydrolysis Calorimetry

The determination of the enthalpy of formation of liquid benzoyl iodide was achieved by
measuring the heat of its hydrolysis reaction. This method, detailed by Carson, Pritchard, and
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Skinner in 1950, involves reacting a precisely known quantity of benzoyl iodide with a suitable

solvent and measuring the heat evolved in a calorimeter.

Experimental Protocol:

o Apparatus: A sophisticated calorimeter is employed, designed to measure the heat of rapid

chemical reactions with high precision. The reaction vessel is typically submerged in a well-

stirred water bath to ensure accurate temperature measurements.

e Reactants:

Benzoyl lodide: A highly purified sample of benzoyl iodide is prepared. The original
study by Carson, Pritchard, and Skinner involved the reaction of benzoyl chloride with
anhydrous sodium iodide. The resulting benzoyl iodide was then purified by vacuum
distillation.

Solvent: A solvent mixture, such as aqueous acetone, is used to facilitate the hydrolysis
reaction.

e Procedure:

[e]

A sealed, thin-walled glass ampoule containing a known mass of purified benzoyl iodide
is placed inside the calorimeter, which is filled with the solvent.

The system is allowed to reach thermal equilibrium.

The ampoule is then broken, initiating the rapid and complete hydrolysis of benzoyl
iodide.

The temperature change of the calorimeter and its contents is meticulously recorded until
thermal equilibrium is re-established.

The calorimeter is calibrated by introducing a known amount of electrical energy and
measuring the corresponding temperature rise.

» Data Analysis: The heat of hydrolysis is calculated from the observed temperature change

and the heat capacity of the calorimeter. This value is then used in a thermochemical cycle
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(Hess's Law) to derive the standard enthalpy of formation of liquid benzoyl iodide.

The logical workflow for determining the standard enthalpy of formation from the enthalpy of
hydrolysis is illustrated in the diagram below.

Workflow for Determining AfH°(liquid) of Benzoyl lodide

Experimental Measurement Known Thermodynamic Data
Measure Heat of Hydrolysis (ArH°) of Benzoyl lodide AfH? of H20(]) AfH° of Benzoic Acid(s) AfH° of Hi(aq)
Input Input Input Input
Calculation using Hess's LLaw
\/ \/
Apply Hess's Law to the Hydrolysis Reaction:

ArH® = ZAfH°(products) - ZAfH°(reactants)

Output

Final Der‘i'ed Value

Calculate AfH® of Benzoyl lodide (liquid)

Click to download full resolution via product page

Caption: Workflow for Determining the Enthalpy of Formation from Hydrolysis Data.

Gas-Phase Equilibrium Study

The enthalpy of formation of gaseous benzoyl iodide was determined by Solly and Benson in
1971 through the study of a gas-phase equilibrium. This method involves measuring the
equilibrium constant of a reversible reaction at different temperatures.
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Experimental Protocol:

e Reaction: The study focused on the reversible reaction between benzaldehyde and iodine to
form benzoyl iodide and hydrogen iodide: CeHsCHO(g) + I2(g) = CesHsCOI(g) + HI(Q)

o Apparatus: The experiments were likely conducted in a closed, temperature-controlled
reaction vessel connected to a spectrophotometer.

e Procedure:

[¢]

Known initial concentrations of benzaldehyde and iodine are introduced into the reaction
vessel.

[¢]

The mixture is heated to a specific temperature and allowed to reach equilibrium.

[e]

The concentrations of the reactants and products at equilibrium are determined, often
using spectrophotometry to measure the concentration of a colored species like iodine.

[¢]

This procedure is repeated at several different temperatures.

o Data Analysis: The equilibrium constant (K) is calculated for each temperature. According to
the van't Hoff equation, a plot of In(K) versus 1/T yields a straight line with a slope equal to
-ArH°/R, where ArH° is the standard enthalpy change of the reaction and R is the gas
constant. Once ArH° is determined, the standard enthalpy of formation of gaseous benzoyl
iodide can be calculated using the known standard enthalpies of formation of the other
reactants and products.

The relationship between the experimental measurements and the final thermodynamic
property is depicted in the following diagram.
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Determination of AfH°(gas) via Gas-Phase Equilibrium

Experimental Measurements

Measure Equilibrium Constant (K)
at various Temperatures (T)

Data Analysis

Plot In(K) vs 1/T (van't Hoff Plot)

'

Determine the slope = -ArH°/R

Calculation

Calculate the Enthalpy of Reaction (ArH®)

l

Use Hess's Law and known AfH® values of other species

Final Deriyed Value

Calculate AfH° of Benzoyl lodide (gas)

Click to download full resolution via product page

Caption: Deriving the Gaseous Enthalpy of Formation from Equilibrium Constants.
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Conclusion

The thermodynamic properties of benzoyl iodide, particularly its enthalpy of formation, are
well-established through classic calorimetric and equilibrium studies. The data presented in this
guide provide a reliable foundation for further research and applications in areas such as
chemical synthesis, reaction mechanism studies, and computational chemistry. The detailed
experimental protocols offer insight into the rigorous methods employed to obtain these
fundamental thermodynamic values.

 To cite this document: BenchChem. [Thermodynamic Properties and Enthalpy of Formation
of Benzoyl lodide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-
of-formation-of-benzoyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-of-formation-of-benzoyl-iodide
https://www.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-of-formation-of-benzoyl-iodide
https://www.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-of-formation-of-benzoyl-iodide
https://www.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-of-formation-of-benzoyl-iodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

